Cas no 1795304-69-6 ((3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone)

• Product Name: (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone
• CAS No: 1795304-69-6
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 5368475
• Update Time: 2025-10-12

(3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone

• Inchi： 1S/C15H18N4O2/c1-21-14-4-2-3-12(11-14)15(20)18-8-5-13(6-9-18)19-10-7-16-17-19/h2-4,7,10-11,13H,5-6,8-9H2,1H3
• InChI Key： AAVRJAXTGYDLPP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(N1CCC(N2C=CN=N2)CC1)=O

Computed Properties

• Exact Mass: 286.143
• Monoisotopic Mass: 286.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2

Additional information on (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone

Research Brief on (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone (CAS: 1795304-69-6)

The compound (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone (CAS: 1795304-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone as a modulator of specific biological pathways. The compound's unique structure, featuring a triazole moiety linked to a piperidine ring and a methoxyphenyl group, enables it to interact with various protein targets. Researchers have explored its potential in treating neurological disorders, given its ability to cross the blood-brain barrier and modulate neurotransmitter systems.

One of the key advancements in the study of this compound is its synthesis. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity. The method involves a multi-step process starting from commercially available precursors, with the final step being the coupling of the triazole-piperidine fragment with the methoxyphenyl carbonyl group. This synthesis has facilitated further pharmacological evaluations.

In vitro and in vivo studies have demonstrated promising results. For instance, (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone has shown selective inhibition of certain kinase enzymes implicated in inflammatory diseases. Additionally, its pharmacokinetic properties, such as metabolic stability and oral bioavailability, have been characterized in preclinical models, suggesting its suitability for further development.

Despite these advances, challenges remain. The compound's off-target effects and long-term toxicity profiles require further investigation. Ongoing research aims to address these issues through structural modifications and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this molecule into clinical trials.

In conclusion, (3-methoxyphenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject for future research. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field of medicinal chemistry.